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Compound of Interest

Compound Name: Bromo-dragonfly hydrochloride

Cat. No.: B131113

Application Notes and Protocols for Bromo-
dragonfly Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Bromo-dragonfly hydrochloride is a potent and potentially hazardous
psychoactive substance with limited toxicological data available.[1][2][3] It should only be
handled by trained professionals in a controlled laboratory setting with appropriate engineering
controls and personal protective equipment. This document provides guidance based on
available information and general principles of laboratory safety for hazardous compounds. All
procedures must be conducted in strict accordance with institutional and national safety
regulations.

Introduction

Bromo-dragonfly hydrochloride (1-(8-bromobenzo[1,2-b;4,5-b'ldifuran-4-yl)-2-aminopropane
hydrochloride) is a synthetic phenethylamine and a potent hallucinogen.[4][5] Its high potency
and long duration of action, coupled with reports of severe adverse effects and fatalities,
necessitate extreme caution in its handling and disposal.[1][3][6] These application notes
provide detailed procedures for the safe handling and disposal of Bromo-dragonfly
hydrochloride in a research environment.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Bromo-dragonfly hydrochloride is
presented in Table 1. This information is crucial for understanding its behavior and for
developing appropriate handling procedures.

Property Value Reference
Chemical Formula C13H12BrNO:2 - HCI [4]
Molecular Weight 330.6 g/mol [718]
Appearance Crystalline solid, powder [9]

CAS Number 219986-78-4 [4][10]

N DMF: 1 mg/ml; DMSO: 5
Solubility _ _ [4]
mg/ml; Methanol: 1 mg/ml

UV max 225, 283, 295 nm [4][5]

Hazard Identification and Toxicity

Bromo-dragonfly hydrochloride is classified as acutely toxic if swallowed.[7] It is a potent
agonist of serotonin receptors, particularly the 5-HT2A receptor, which is responsible for its
hallucinogenic effects.[3][5][9] The toxicity of Bromo-dragonfly appears to be high in humans,
with several reported fatalities.[1][3]

Known Health Hazards:
¢ Acute Toxicity: Toxic if swallowed.[7]

» Hallucinogenic Effects: Potent hallucinogen with a long duration of action (up to 2-3 days).[1]

[3]

» Vasoconstriction: Can cause intense peripheral vasoconstriction, potentially leading to tissue
necrosis.[1][3]

o Other Adverse Effects: Agitation, tachycardia, hypertension, seizures, hyperthermia, and
organ damage have been reported.[3][6]
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Due to the high potency and severe health risks, exposure to Bromo-dragonfly
hydrochloride must be minimized through strict adherence to the handling procedures
outlined below.

Safe Handling Procedures

All work with Bromo-dragonfly hydrochloride must be performed in a designated area within
a certified chemical fume hood or a containment ventilated enclosure (CVE) to prevent
inhalation of the powder.

A comprehensive list of required PPE is provided in Table 2.

PPE Specification Rationale
To prevent skin contact. The
) o outer glove should be removed
Double-gloving with nitrile _
Gloves and disposed of as hazardous
gloves. ) )
waste immediately after
handling the compound.
Disposable, solid-front, back- To protect clothing and skin
Lab Coat

closing gown.

from contamination.

Eye Protection

Chemical splash goggles and

a face shield.

To protect eyes and face from

splashes and aerosols.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

To prevent inhalation of
airborne particles, especially
when handling the solid

compound.[11]

e Fume Hood/Containment Ventilated Enclosure (CVE): All handling of Bromo-dragonfly

hydrochloride powder and solutions must be performed in a certified chemical fume hood

or CVE.

o Safety Shower and Eyewash Station: Must be readily accessible in the laboratory.
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The following diagram illustrates the general workflow for safely handling Bromo-dragonfly
hydrochloride in a research setting.

Preparation

Don appropriate PPE

i

Prepare designated work area in fume hood

Handling

Weigh compound in fume hood

i

Prepare solutions in fume hood

'

Perform experiment

Cleanup & Disposal

Decontaminate surfaces and equipment

i

Dispose of all waste as hazardous

i

Doff PPE in designated area

i

Wash hands thoroughly
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Figure 1. General workflow for handling Bromo-dragonfly hydrochloride.

Disposal Procedures

All waste contaminated with Bromo-dragonfly hydrochloride is considered hazardous waste
and must be disposed of according to institutional and national regulations for hazardous
chemical waste.[12][13]

» Solid Waste: Contaminated PPE (gloves, gowns), weighing paper, and other solid materials
should be placed in a dedicated, labeled, and sealed hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
dedicated, labeled, and sealed hazardous waste container.

e Sharps Waste: Contaminated needles and other sharps must be placed in a puncture-
resistant sharps container labeled as hazardous waste.

o Work Surfaces: At the end of each procedure, all work surfaces in the fume hood should be
decontaminated. A suitable decontamination solution (e.g., a solution of a strong oxidizing
agent followed by a soap and water wash) should be used. The choice of decontaminating
agent should be made in consultation with the institution's environmental health and safety
department.

o Equipment: All non-disposable equipment should be thoroughly decontaminated before
being removed from the fume hood.

The logical relationship for the disposal procedure is outlined in the following diagram:
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Figure 2. Disposal pathway for Bromo-dragonfly hydrochloride waste.

Emergency Procedures

e In a Fume Hood:
o Alert others in the area.
o Wearing appropriate PPE, cover the spill with an absorbent material.
o Gently collect the absorbent material and place it in a sealed hazardous waste container.
o Decontaminate the area of the spill.
e Outside a Fume Hood:
o Evacuate the area immediately.
o Prevent others from entering the area.

o Contact the institution's emergency response team and environmental health and safety
department.
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» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. Seek immediate medical attention.

 Ingestion: Seek immediate medical attention. Do not induce vomiting.

Conclusion

Bromo-dragonfly hydrochloride is a substance that poses significant health risks. Strict
adherence to the handling and disposal procedures outlined in these application notes is
essential to ensure the safety of all laboratory personnel. Researchers must always consult
their institution's safety policies and procedures before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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